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Compound of Interest

Compound Name: JNJ-49095397

Cat. No.: B8601818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the inhibition of the p38 mitogen-

activated protein kinase (MAPK) gamma isoform by the selective inhibitor JNJ-49095397, also

known as RV568. This document details the quantitative inhibitory activity, experimental

protocols for key assays, and visual representations of the relevant signaling pathways and

experimental workflows.

Core Executive Summary
JNJ-49095397 (RV568) is a narrow-spectrum kinase inhibitor with demonstrated activity

against p38 MAPK alpha (p38α) and p38 MAPK gamma (p38γ).[1][2][3][4][5] It has been

investigated for its anti-inflammatory properties, particularly in the context of chronic obstructive

pulmonary disease (COPD). JNJ-49095397 has been shown to inhibit the release of pro-

inflammatory cytokines in various cell types and has undergone clinical evaluation. Beyond its

primary targets, it also exhibits inhibitory activity against the SRC family kinase, hematopoietic

kinase (HCK).

Quantitative Data on Inhibitory Activity
The following table summarizes the available quantitative data on the inhibitory activity of JNJ-
49095397 against its primary kinase targets.
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Target Assay Type Metric Value Reference

p38α Biochemical IC50
Data not publicly

available

p38γ Biochemical IC50
Data not publicly

available

HCK Biochemical IC50
Data not publicly

available

Note: Specific IC50 values for JNJ-49095397 against p38γ and other kinases are not readily

available in the public domain. The compound is described as a potent inhibitor of p38α and

p38γ.

Signaling Pathway and Mechanism of Action
The p38 MAPK pathway is a critical signaling cascade involved in cellular responses to stress

and inflammation. Activation of this pathway leads to the production of pro-inflammatory

cytokines. The p38 MAPK family consists of four isoforms: α, β, γ, and δ. JNJ-49095397 exerts

its anti-inflammatory effects by directly inhibiting the kinase activity of p38γ and p38α, thereby

blocking the downstream signaling events that lead to cytokine production.
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Prepare serial dilution of
JNJ-49095397

Add compound dilutions and
reaction mix to microplate

Prepare reaction mix:
p38 gamma enzyme + substrate

Add ATP to initiate
kinase reaction

Incubate at 30°C
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Measure signal
(Luminescence/Fluorescence/Radioactivity)

Calculate % inhibition and
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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